Cas no 2411636-56-9 (Benzamide, 2-amino-4-bromo-, sulfate (1:1))
Benzamide, 2-amino-4-bromo-, sulfate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-amino-4-bromo-, sulfate (1:1)
-
- MDL: MFCD32704196
- Inchi: 1S/C7H7BrN2O.H2O4S/c8-4-1-2-5(7(10)11)6(9)3-4;1-5(2,3)4/h1-3H,9H2,(H2,10,11);(H2,1,2,3,4)
- InChI Key: SHKKSAWJXGNMSB-UHFFFAOYSA-N
- SMILES: C1(N)=CC(Br)=CC=C1C(=O)N.S(O)(O)(=O)=O
Benzamide, 2-amino-4-bromo-, sulfate (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Advanced ChemBlocks | K16189-1G |
2-Amino-4-bromo-benzamide sulfuric acid salt |
2411636-56-9 | 95% | 1G |
$60 | 2023-09-15 | |
| Advanced ChemBlocks | K16189-5G |
2-Amino-4-bromo-benzamide sulfuric acid salt |
2411636-56-9 | 95% | 5G |
$240 | 2023-09-15 | |
| Advanced ChemBlocks | K16189-25G |
2-Amino-4-bromo-benzamide sulfuric acid salt |
2411636-56-9 | 95% | 25G |
$1,120 | 2023-04-13 |
Benzamide, 2-amino-4-bromo-, sulfate (1:1) Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Benzamide, 2-amino-4-bromo-, sulfate (1:1)
Introduction to Benzamide, 2-amino-4-bromo-, sulfate (1:1) and Its Significance in Modern Chemical Research
The compound with the CAS number 2411636-56-9, specifically identified as Benzamide, 2-amino-4-bromo-, sulfate (1:1), represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This sulfated derivative of benzamide exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of bioactive molecules. The presence of both amino and bromo substituents on the benzamide core introduces a rich chemical diversity, enabling diverse interactions with biological targets.
Benzamide, 2-amino-4-bromo-, sulfate (1:1) has garnered attention due to its potential role in modulating biological pathways. Recent studies have highlighted its significance in the context of enzyme inhibition and receptor binding studies. The sulfation at the terminal position not only enhances water solubility but also influences the compound's pharmacokinetic profile, making it an attractive scaffold for drug design. The bromo group, on the other hand, serves as a handle for further chemical modifications, allowing researchers to tailor its reactivity and selectivity.
One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have been exploring its efficacy as an intermediate in synthesizing novel therapeutic agents. For instance, derivatives of Benzamide, 2-amino-4-bromo-, sulfate (1:1) have shown promise in preclinical trials as inhibitors of certain kinases and proteases implicated in cancer and inflammatory diseases. The amino group provides a site for hydrogen bonding interactions, crucial for achieving high-affinity binding to biological targets.
The sulfated form of this benzamide derivative is particularly noteworthy due to its enhanced stability and bioavailability. Sulfation is a common post-translational modification in proteins and has been exploited to improve the pharmacological properties of various drugs. The sulfate group not only increases solubility but also modulates the compound's interaction with cellular components, potentially enhancing its therapeutic effects. This makes Benzamide, 2-amino-4-bromo-, sulfate (1:1) a promising candidate for further investigation in drug development pipelines.
In the context of synthetic chemistry, Benzamide, 2-amino-4-bromo-, sulfate (1:1) serves as a versatile building block. Its unique structure allows for diverse synthetic pathways, enabling chemists to construct complex molecules with tailored properties. The bromo substituent is particularly useful for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in pharmaceutical synthesis. These reactions facilitate the introduction of aryl or heteroaryl groups, expanding the structural diversity of derivatives derived from this compound.
Recent advancements in computational chemistry have also shed light on the potential applications of Benzamide, 2-amino-4-bromo-, sulfate (1:1). Molecular modeling studies have revealed that this compound can effectively interact with specific binding pockets on target proteins, suggesting its utility as a lead compound in structure-based drug design. By leveraging computational tools, researchers can optimize its binding affinity and selectivity, paving the way for more effective therapeutic agents.
The role of Benzamide, 2-amino-4-bromo-, sulfate (1:1) in biological assays cannot be overstated. It has been employed in high-throughput screening campaigns to identify novel bioactive compounds. Its ability to modulate enzyme activity and receptor binding makes it a valuable tool for drug discovery efforts. Furthermore, its sulfated form enhances its compatibility with various assay formats, improving experimental reproducibility and reliability.
The future prospects of this compound are promising. Ongoing research aims to explore its potential applications in treating neurological disorders and infectious diseases. The unique combination of functional groups on Benzamide, 2-amino-4-bromo-, sulfate (1:1) allows for innovative approaches in drug design. By integrating insights from structural biology and computational chemistry, scientists can develop more targeted and effective therapeutic strategies.
In conclusion,Benzamide, 2-amino-4-bromo-, sulfate (1:1) is a multifaceted compound with significant implications in chemical research and pharmaceutical development. Its structural features enable diverse applications in drug design, synthetic chemistry, and biological assays. As research continues to uncover new possibilities for this compound,CAS no2411636-56-9 will undoubtedly play a crucial role in advancing our understanding of bioactive molecules and their therapeutic potential.
2411636-56-9 (Benzamide, 2-amino-4-bromo-, sulfate (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)